Cas no 2680663-92-5 (tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate)

• Product Name: tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate
• CAS No: 2680663-92-5
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 5632286
• PubChem ID: 165923123
• Update Time: 2025-06-08

tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate
• EN300-28292342
• 2680663-92-5

• Inchi： 1S/C16H22ClNO3/c1-5-6-7-14(19)12-9-8-11(10-13(12)17)18-15(20)21-16(2,3)4/h8-10H,5-7H2,1-4H3,(H,18,20)
• InChI Key： OKNJWPQLNYOXAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCCC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate

Professional Introduction to Tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate (CAS No. 2680663-92-5)

Tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate, a compound with the chemical identifier CAS No. 2680663-92-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and intermediates. The presence of both carbamate and pentaoylphenyl functional groups suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The molecular structure of tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-chloro-4-pentanoylphenyl ring. This arrangement imparts specific reactivity and stability, making it suitable for various synthetic transformations. The chloro substituent on the phenyl ring enhances its electrophilicity, facilitating reactions such as nucleophilic substitution and cross-coupling, which are pivotal in modern drug discovery.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as protease inhibitors, which has led to their exploration in the treatment of diseases such as cancer and neurodegenerative disorders. The synthesis of tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate represents a significant step forward in this area, offering a novel scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of the tert-butyl group and the pentaoylphenyl moiety provides a balance between lipophilicity and polarizability, which is crucial for drug-like properties. Additionally, the chloro substituent can be further modified through various chemical reactions, allowing for the creation of a library of derivatives with tailored biological activities.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of carbamate-based drugs. By systematically modifying the substituents on the phenyl ring and the carbamate group, researchers can optimize the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, modifications to the 3-chloro-4-pentanoylphenyl ring have shown promise in enhancing binding affinity to target enzymes, thereby improving therapeutic efficacy.

The synthetic route to tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable synthesis methods. These advancements not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical production.

In conclusion, tert-butyl N-(3-chloro-4-pentanoylphenyl)carbamate (CAS No. 2680663-92-5) is a compound with significant potential in pharmaceutical research and development. Its unique molecular structure and functional groups make it an attractive candidate for further exploration in drug discovery. As our understanding of structure-activity relationships continues to evolve, compounds like this are poised to play a crucial role in the development of novel therapeutics that address unmet medical needs.